Cas no 110642-42-7 (3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• CAS No: 110642-42-7
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD03002791
• CID: 2008934
• PubChem ID: 446834
• Update Time: 2025-04-21

3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3,4-dihydroxy-5-methoxycinnamic acid
• (E)-5-hydroxyferulic acid
• 4,5-Dihydroxy-3-methoxy-zimtsaeure (3-Methoxy-kaffeesaeure)
• 5-hydroxyferulic acid
• E-5-hydroxyferulic acid
• p-hydroxyferulic acid
• 3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• (E)-3-(3,4-dihydroxy-5-methoxy-phenyl)prop-2-enoic acid
• HFL
• 2041-35-2
• AKOS040736324
• R3LZY3E4HE
• C05619
• hydroxyferulic acid
• 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)-
• Hydroxy Ferulic Acid
• Cinnamic acid, 3,4-dihydroxy-5-methoxy-
• SCHEMBL10085810
• 1782-55-4
• HY-133068
• DTXSID001347297
• (2E)-3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• CHEMBL4205174
• EN300-1828675
• (E)-3-(3,4-dihydroxy-5-methoxyphenyl)prop-2-enoic acid
• trans-5-hydroxyferulic acid
• CHEBI:20582
• 3,4-Dihydroxy-5-methoxycinnamoic acid
• (2E)-3-(3,4-Dihydroxy-5-methoxyphenyl)-2-propenoic acid
• CS-0110087
• 110642-42-7
• 3,4-dihydroxy-5-methoxycinnamic acid
• 3,4-Dihydroxy-5-methoxycinnamic acid, >=95.0% (HPLC)
• MFCD03002791
• 3-(3,4-dihydroxy-5-methoxyphenyl)acrylic acid
• Q1033729
• 3-(3,4-dihydroxy-5-methoxyphenyl)-2-propenoic acid
• CHEBI:2069
• 3-(3,4-Dihydroxy-5-methoxy)-2-propenoic acid, 9CI
• PD164672
• 2-Propenoic acid, 3-(3,4-dihydroxy-5-methoxyphenyl)-, (2E)-
• 5-Hydroxyferulic acid methyl ester
• 3-methoxy-4,5-dihydroxy-trans-cinnamic acid
• 3-Methoxycaffeic acid
• G13173
• DA-48742
• DA-70216
• 5-Hydroxyferulate
• FD146395

• MDL： MFCD03002791
• Inchi： 1S/C10H10O5/c1-15-8-5-6(2-3-9(12)13)4-7(11)10(8)14/h2-5,11,14H,1H3,(H,12,13)/b3-2+
• InChI Key： YFXWTVLDSKSYLW-NSCUHMNNSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C/C(=O)O)=C1)O)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids